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Compound of Interest

2-Ethylpiperidin-3-one
Compound Name:
hydrochloride

Cat. No.: B1461940

An In-depth Technical Guide to the Physical and Chemical Characteristics of 1-Ethylpiperidin-3-
one Hydrochloride

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 1-Ethylpiperidin-3-one hydrochloride (CAS No: 41361-28-8). As a substituted
piperidine, this compound serves as a valuable intermediate in synthetic organic chemistry and
drug discovery. This document, intended for researchers, scientists, and drug development
professionals, details the compound's chemical identity, physicochemical properties,
spectroscopic profile, and essential safety protocols. The information is presented with a focus
on experimental causality and authoritative grounding to ensure scientific integrity and practical
utility in a laboratory setting.

Chemical Identity and Molecular Structure

1-Ethylpiperidin-3-one hydrochloride belongs to the piperidine class of heterocyclic
compounds, which are foundational scaffolds in numerous pharmaceuticals.[1] The
hydrochloride salt form enhances the compound's stability and solubility in aqueous media,
making it convenient for storage and use in various reaction conditions.

o |[UPAC Name: 1-ethylpiperidin-3-one;hydrochloride[2]
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e CAS Number: 41361-28-8[2]
e Molecular Formula: C7H14CINOJ[2]
e Synonyms: 1-Ethyl-3-piperidone HCI, 1-Ethyl-3-piperidinone hydrochloride[2]

The molecular structure consists of a six-membered piperidine ring with a ketone group at the
3-position and an ethyl group attached to the nitrogen atom at the 1-position. The nitrogen is

protonated, forming a hydrochloride salt.
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Figure 1: Chemical Structure of 1-Ethylpiperidin-3-one Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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